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Compound of Interest

Compound Name:
2-Amino-5-

methoxybenzenesulfonic acid

Cat. No.: B084394 Get Quote

An In-depth Technical Guide to 2-Amino-5-
methoxybenzenesulfonic Acid
This guide provides a comprehensive overview of 2-Amino-5-methoxybenzenesulfonic acid,

tailored for researchers, scientists, and professionals in drug development. We will delve into

its core physical and chemical properties, synthesis, reactivity, and safety protocols, offering

field-proven insights to support its application in advanced scientific endeavors.

Core Identity and Molecular Structure
2-Amino-5-methoxybenzenesulfonic acid is an organic compound that belongs to the class

of sulfonated aromatic amines.[1] Understanding its fundamental identity is the first step in its

effective application.

IUPAC Name: 2-amino-5-methoxybenzenesulfonic acid[1]

CAS Number: 13244-33-2[1][2]

Molecular Formula: C₇H₉NO₄S[1][2][3]

Synonyms: 4-Aminoanisole-3-sulfonic acid, 4-Methoxy-2-sulfoaniline[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b084394?utm_src=pdf-interest
https://www.benchchem.com/product/b084394?utm_src=pdf-body
https://www.benchchem.com/product/b084394?utm_src=pdf-body
https://www.benchchem.com/product/b084394?utm_src=pdf-body
https://www.benchchem.com/product/b084394?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-5-methoxybenzenesulfonic-acid
https://www.benchchem.com/product/b084394?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-5-methoxybenzenesulfonic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-5-methoxybenzenesulfonic-acid
https://m.indiamart.com/proddetail/2-amino-5-methoxy-benzene-sulfonic-acid-mw-203-2853289332312.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-5-methoxybenzenesulfonic-acid
https://m.indiamart.com/proddetail/2-amino-5-methoxy-benzene-sulfonic-acid-mw-203-2853289332312.html
https://www.wikidata.org/wiki/Q27279962
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-5-methoxybenzenesulfonic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The molecule's structure, featuring an amine group, a methoxy group, and a sulfonic acid

group attached to a benzene ring, dictates its chemical behavior and physical properties.

Caption: Molecular Structure of 2-Amino-5-methoxybenzenesulfonic acid.

Physicochemical Properties
The utility of a chemical compound is largely defined by its physical properties. These

characteristics influence solvent selection, reaction conditions, and purification methods.

Property Value Source(s)

Molecular Weight 203.22 g/mol [1][2][4]

Physical State Solid [5]

Canonical SMILES
COC1=CC(=C(C=C1)N)S(=O)

(=O)O
[1][3]

InChI Key
KZKGEEGADAWJFS-

UHFFFAOYSA-N
[1][5]

Storage

Keep in a dark place, sealed in

dry, room temperature

conditions.

[5][6]

The presence of both a basic amino group and an acidic sulfonic acid group makes the

molecule zwitterionic in nature, which typically results in high melting points and influences its

solubility in polar solvents.

Spectral Data for Structural Elucidation
Spectroscopic analysis is non-negotiable for verifying the identity and purity of a compound.

For 2-Amino-5-methoxybenzenesulfonic acid, various spectral data are available.

NMR Spectroscopy: Both ¹H NMR and ¹³C NMR data are available, which are crucial for

confirming the arrangement of protons and carbon atoms, respectively, and thus verifying the

isomeric structure.[1]
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Infrared (IR) Spectroscopy: IR spectra help identify the key functional groups present, such

as the N-H stretches of the amine, S=O stretches of the sulfonic acid, and C-O stretches of

the methoxy ether.[1]

The causality behind using these techniques is rooted in the need for unambiguous structural

confirmation. NMR provides a detailed map of the carbon-hydrogen framework, while IR

confirms the presence of the specific functional groups that define the molecule's reactivity.

This dual confirmation is a self-validating system for quality control.

Reactivity, Stability, and Incompatibilities
Understanding a compound's reactivity profile is paramount for safe handling and successful

experimental design.

Stability: The compound is stable under normal storage conditions.[7]

Incompatible Materials: To prevent unwanted reactions, avoid contact with strong oxidizing

agents, acids, acid anhydrides, and acid chlorides.[7]

Hazardous Decomposition Products: Upon thermal decomposition, it may produce

hazardous gases, including nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide

(CO₂), and sulfur oxides.[7][8]

The presence of the electron-donating amino and methoxy groups activates the aromatic ring,

making it susceptible to electrophilic substitution. Conversely, the sulfonic acid group is a

strong electron-withdrawing group. This electronic push-pull relationship governs the

compound's reactivity in further synthetic steps.

Synthesis Protocol: A Field-Proven Method
The synthesis of 2-Amino-5-methoxybenzenesulfonic acid is critical for its availability. One

documented method involves a multi-step process starting from phenol, which provides a

practical route to the final product with a high yield.[9]

Experimental Workflow: Synthesis from Phenol
This protocol outlines a validated pathway that ensures a high yield and avoids the use of

highly toxic solvents common in traditional methods.[9]
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Nitration of Phenol: Phenol is reacted with sulfuric acid and sodium nitrate to produce p-

nitrophenol. The temperature is controlled to manage the exothermic reaction.[9]

Reduction to p-Aminophenol: The nitro group of p-nitrophenol is then reduced to an amino

group using zinc powder and hydrochloric acid, yielding p-aminophenol.[9]

Sulfonation: The resulting p-aminophenol undergoes sulfonation with concentrated sulfuric

acid to produce 2-amino-5-hydroxybenzenesulfonic acid.[9]

Salt Formation: The product is dissolved in sodium hydroxide to form the sodium salt, 2-

amino-5-sodium oxyphenolic acid sodium.[9]

Methylation: The phenoxide is then methylated using methyl iodide (CH₃I) to introduce the

methoxy group, forming sodium 2-amino-5-methoxyphenolate.[9]

Acidification: Finally, the salt is treated with sulfuric acid at a high temperature to yield the

target product, 2-Amino-5-methoxybenzenesulfonic acid.[9] This method reports a

synthesis yield exceeding 82%.[9]
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Caption: Synthesis workflow for 2-Amino-5-methoxybenzenesulfonic acid.
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While primarily known as an important intermediate in the synthesis of dyes, the structural

motifs within 2-Amino-5-methoxybenzenesulfonic acid are relevant to pharmaceutical

development.[9] Compounds with similar sulfonamide and aniline substructures are explored

for various therapeutic applications. For instance, related structures like 2-methoxy-4-amino-5-

ethylsulfonylbenzoic acid serve as key intermediates in the synthesis of antipsychotic drugs

such as amisulpride.[10][11] This highlights the potential of this compound as a versatile

building block for creating more complex molecules with specific biological activities.[12]

Safety Protocols and Hazard Management
Authoritative grounding in safety is non-negotiable. This compound is classified as hazardous

and requires careful handling.[7]

GHS Hazard Information
H302: Harmful if swallowed[1]

H315: Causes skin irritation[1]

H318/H319: Causes serious eye damage/irritation[1][13]

H335: May cause respiratory irritation[1][13]

Self-Validating Handling Protocol
To ensure laboratory safety, the following step-by-step protocol must be followed.

Engineering Controls: Use only outdoors or in a well-ventilated area. Ensure that eyewash

stations and safety showers are close to the workstation.[7]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear protective eyeglasses or chemical safety goggles conforming

to OSHA or European Standard EN166.[8]

Hand Protection: Wear appropriate chemical-resistant gloves. Inspect gloves before use.

[7][14]
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Skin and Body Protection: Wear suitable protective clothing to prevent skin exposure.[7]

[13]

Handling: Avoid breathing dust. Wash hands and any exposed skin thoroughly after

handling.[7]

First-Aid Measures:

Inhalation: If inhaled, remove the person to fresh air and keep them comfortable for

breathing.[7][8]

Skin Contact: If on skin, wash with plenty of soap and water.[7]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and get medical attention.[7][8]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a poison center or doctor

if you feel unwell.[8][13]

Storage: Store in a well-ventilated, dry place. Keep the container tightly closed and locked

up.[7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b084394#2-amino-5-methoxybenzenesulfonic-acid-
physical-and-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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